Cas no 2751603-52-6 (tert-butyl (2S,4R)-2-{[(tert-butoxy)carbonyl]amino}-4-fluoro-5-hydroxypentanoate)

• Product Name: tert-butyl (2S,4R)-2-{[(tert-butoxy)carbonyl]amino}-4-fluoro-5-hydroxypentanoate
• CAS No: 2751603-52-6
• MF: C₁₄H₂₆FNO₅
• MW: 307.358348369598
• CID: 6221438
• PubChem ID: 165648548
• Update Time: 2025-10-28

tert-butyl (2S,4R)-2-{[(tert-butoxy)carbonyl]amino}-4-fluoro-5-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-37267074
• tert-butyl (2S,4R)-2-{[(tert-butoxy)carbonyl]amino}-4-fluoro-5-hydroxypentanoate
• 2751603-52-6

• Inchi： 1S/C14H26FNO5/c1-13(2,3)20-11(18)10(7-9(15)8-17)16-12(19)21-14(4,5)6/h9-10,17H,7-8H2,1-6H3,(H,16,19)/t9-,10+/m1/s1
• InChI Key： BMYHLKPOXAXLGF-ZJUUUORDSA-N
• SMILES： F[C@@H](CO)C[C@@H](C(=O)OC(C)(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 307.17950109g/mol
• Monoisotopic Mass: 307.17950109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.9Ų

Additional information on tert-butyl (2S,4R)-2-{[(tert-butoxy)carbonyl]amino}-4-fluoro-5-hydroxypentanoate

Professional Introduction to Compound with CAS No. 2751603-52-6 and Product Name: tert-butyl (2S,4R)-2-{[(tert-butoxy)carbonyl]amino}-4-fluoro-5-hydroxypentanoate

The compound with the CAS number 2751603-52-6 and the product name tert-butyl (2S,4R)-2-{[(tert-butoxy)carbonyl]amino}-4-fluoro-5-hydroxypentanoate represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This compound, characterized by its complex stereochemical configuration and functional groups, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry.

At the core of this compound's structure lies its chiral center, specifically the (2S,4R)-configuration, which is crucial for its biological activity. The presence of a fluoro substituent at the 4-position and a hydroxyl group at the 5-position further enhances its pharmacological properties. These features make it an attractive candidate for further investigation in medicinal chemistry.

The tert-butyl (2S,4R)-2-{[(tert-butoxy)carbonyl]amino}-4-fluoro-5-hydroxypentanoate moiety is particularly noteworthy due to its role as a protected amino acid derivative. The tert-butoxycarbonyl (Boc) group serves as an amino acid protecting group, ensuring stability during synthetic processes while maintaining the integrity of the chiral center. This protection strategy is widely employed in peptide synthesis and drug development to prevent unwanted side reactions.

Recent research in the field of fluorinated compounds has highlighted their importance in pharmaceuticals due to their ability to modulate metabolic pathways and enhance binding affinity. The fluoro substituent in this compound is strategically positioned to interact with biological targets, potentially improving drug efficacy and selectivity. Studies have shown that fluorine atoms can significantly alter the electronic properties of molecules, leading to more potent and stable drug candidates.

The hydroxyl group at the 5-position of the pentanoate backbone introduces another layer of functionality that can be exploited for further derivatization. Hydroxyl groups are common in natural products and bioactive molecules, often serving as hydrogen bond donors or acceptors, which are critical for enzyme-substrate interactions. This feature makes the compound a versatile building block for designing novel therapeutic agents.

In terms of synthetic applications, this compound exemplifies the growing importance of enantioselective synthesis in pharmaceutical chemistry. The precise control over stereochemistry is essential for achieving high enantiomeric purity, which directly impacts the biological activity of drug candidates. The (2S,4R)-configuration ensures that only one enantiomer is produced, minimizing the risk of adverse effects associated with racemic mixtures.

Advances in asymmetric catalysis have enabled researchers to achieve high levels of enantioselectivity during synthesis, making compounds like this one more accessible. Catalytic methods such as transition metal-catalyzed reactions and biocatalytic approaches have revolutionized the way chiral molecules are prepared, offering more efficient and sustainable routes compared to traditional synthetic strategies.

The pharmaceutical industry has increasingly recognized the value of chiral drugs due to their improved pharmacokinetic properties and reduced side effects. Compounds with specific stereochemical configurations often exhibit enhanced therapeutic effects while minimizing toxicity. The tert-butyl (2S,4R)-2-{[(tert-butoxy)carbonyl]amino}-4-fluoro-5-hydroxypentanoate is a prime example of how careful molecular design can lead to superior drug candidates.

Current research trends indicate that fluorinated amino acids are being extensively explored for their potential in treating various diseases, including cancer and inflammatory disorders. The ability of fluorine to mimic hydrogen bonding interactions has been particularly useful in designing small molecule inhibitors that target specific enzymes or receptors. This compound's structure aligns well with these trends, making it a promising candidate for further development.

The use of protecting groups like Boc is also essential for managing reactivity during multi-step syntheses. The Boc group not only protects the amino group but also provides a removable handle that can be selectively cleaved under mild acidic conditions. This feature allows chemists to introduce other functional groups or modify existing ones without affecting other parts of the molecule.

Recent studies have demonstrated that fluorinated compounds exhibit unique physicochemical properties that make them ideal for drug development. For instance, fluorine atoms can increase lipophilicity and metabolic stability, enhancing drug bioavailability. Additionally, fluorine's ability to influence electronic distributions can lead to stronger binding interactions with biological targets.

The (2S,4R)-configuration of this compound is particularly relevant in peptidomimetics research, where mimicking natural amino acids is crucial for designing bioactive peptides with improved pharmacological profiles. Chiral peptidomimetics have shown promise in treating neurological disorders, cardiovascular diseases, and infections by targeting specific protein-protein interactions.

In conclusion, the compound with CAS number 2751603-52-6 and product name tert-butyl (2S,4R)-2-{[(tert-butoxy)carbonyl]amino}-4-fluoro-5-hydroxypentanoate represents a significant advancement in chiral chemistry and pharmaceutical research. Its complex structure, featuring a protected amino acid derivative with fluoro and hydroxyl substituents, makes it a versatile tool for drug development. The precise stereochemistry and functional groups present in this compound align well with current research trends in fluorinated compounds and enantioselective synthesis.